(8R,8Ar)-6-amino-8-(2-fluoro-5-methoxyphenyl)-2-propyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
(8R,8Ar)-6-amino-8-(2-fluoro-5-methoxyphenyl)-2-propyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494792-39-1
VCID:
VC0459484
InChI:
InChI=1S/C22H22FN5O/c1-3-7-28-8-6-15-17(10-24)21(27)22(12-25,13-26)20(18(15)11-28)16-9-14(29-2)4-5-19(16)23/h4-6,9,18,20H,3,7-8,11,27H2,1-2H3/t18-,20+/m0/s1
SMILES:
CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)F
Molecular Formula:
C22H22FN5O
Molecular Weight:
391.4g/mol
(8R,8Ar)-6-amino-8-(2-fluoro-5-methoxyphenyl)-2-propyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
CAS No.: 494792-39-1
Main Products
VCID: VC0459484
Molecular Formula: C22H22FN5O
Molecular Weight: 391.4g/mol
| CAS No. | 494792-39-1 |
|---|---|
| Product Name | (8R,8Ar)-6-amino-8-(2-fluoro-5-methoxyphenyl)-2-propyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Molecular Formula | C22H22FN5O |
| Molecular Weight | 391.4g/mol |
| IUPAC Name | (8R,8aR)-6-amino-8-(2-fluoro-5-methoxyphenyl)-2-propyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C22H22FN5O/c1-3-7-28-8-6-15-17(10-24)21(27)22(12-25,13-26)20(18(15)11-28)16-9-14(29-2)4-5-19(16)23/h4-6,9,18,20H,3,7-8,11,27H2,1-2H3/t18-,20+/m0/s1 |
| Standard InChIKey | VLMDZHBTHOFQAH-AZUAARDMSA-N |
| Isomeric SMILES | CCCN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)F |
| SMILES | CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)F |
| Canonical SMILES | CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)F |
| PubChem Compound | 1414482 |
| Last Modified | Nov 11 2021 |
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